Cas no 50637-26-8 (Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester)

Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester structure

50637-26-8 structure

Product Name:Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester

CAS No:50637-26-8

Molecular Formula:C₁₆H₁₆O₄

Molecular Weight:272.29584

CID:1568237

PubChem ID:12658782

Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester Properties

Names and Identifiers

- Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester
- methyl 3-methoxy-5-phenylmethoxybenzoate
- DAVQRPLIYCFEJK-UHFFFAOYSA-N
- 50637-26-8
- DB-125143
- Methyl 3-(benzyloxy)-5-methoxybenzoate
- SCHEMBL340311
- methyl 3-benzyloxy-5-methoxybenzoate
- DTXSID40505943
- +Expand
- InChIKey： DAVQRPLIYCFEJK-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H16O4/c1-18-14-8-13(16(17)19-2)9-15(10-14)20-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
- SMILES： COC1=CC(=CC(=C1)C(=O)OC)OCC2=CC=CC=C2

Computed Properties

Exact Mass: 272.10488
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 272.10485899g/mol
Heavy Atom Count: 20
Complexity: 299
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 44.8Å²

Experimental Properties

PSA: 44.76

Benzoic acid, 3-methoxy-5-(phenylmethoxy)-, methyl ester Related Literature

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3. Chemical kinetics of H-abstractions from dimethyl amine by H, CH3, OH, and HO2 radicals with multi-structural torsional anharmonicity†

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4. Packing density of HS(CH2)nCOOH self-assembled monolayers†

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6. Insertion of pyridine into an iron–silicon bond: structure of the product Cp*(CO)Fe{η3(C,C,C)-C5H5NSiMe2NPh2}†

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8. The natural occurrence of allomucic (allaric) acid: a contribution to the assignment of structure of an insecticidal exotoxin from Bacillus thuringiensis Berliner

J. Chem. Soc. D, 1969, 338b-339
9. Environmentally-friendly processing of thermosets by two-stage sequential aza-Michael addition and free-radical polymerization of amine–acrylate mixtures

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10. Transition-metal complexes containing an as-donor positively-charged ligand

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